Flomoxef sodium
Flomoxef sodium
Brand Name:
Vulcanchem
CAS No.:
92823-03-5
VCID:
VC0194175
InChI:
InChI=1S/C15H18F2N6O7S2.Na/c1-29-15(18-8(25)6-31-13(16)17)11(28)23-9(10(26)27)7(4-30-12(15)23)5-32-14-19-20-21-22(14)2-3-24;/h12-13,24H,2-6H2,1H3,(H,18,25)(H,26,27);/q;+1/p-1/t12-,15+;/m1./s1
SMILES:
COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)[O-])NC(=O)CSC(F)F.[Na+]
Molecular Formula:
C15H17F2N6NaO7S2
Molecular Weight:
518.5 g/mol
Flomoxef sodium
CAS No.: 92823-03-5
VCID: VC0194175
Molecular Formula: C15H17F2N6NaO7S2
Molecular Weight: 518.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 92823-03-5 |
|---|---|
| Product Name | Flomoxef sodium |
| Molecular Formula | C15H17F2N6NaO7S2 |
| Molecular Weight | 518.5 g/mol |
| IUPAC Name | sodium;(6R,7R)-7-[[2-(difluoromethylsulfanyl)acetyl]amino]-3-[[1-(2-hydroxyethyl)tetrazol-5-yl]sulfanylmethyl]-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C15H18F2N6O7S2.Na/c1-29-15(18-8(25)6-31-13(16)17)11(28)23-9(10(26)27)7(4-30-12(15)23)5-32-14-19-20-21-22(14)2-3-24;/h12-13,24H,2-6H2,1H3,(H,18,25)(H,26,27);/q;+1/p-1/t12-,15+;/m1./s1 |
| Standard InChIKey | PPPZBOLFWGINKN-YLCXCWDSSA-M |
| SMILES | COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)[O-])NC(=O)CSC(F)F.[Na+] |
| Canonical SMILES | COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)[O-])NC(=O)CSC(F)F.[Na+] |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (6R,7R)-7-[[[(Difluoromethyl)thio]acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Sodium; |
| PubChem Compound | 23679966 |
| Last Modified | Apr 15 2024 |
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